Cas no 2060033-09-0 (4-hydroxy-2-(2-methoxyphenyl)benzoic acid)

• Product Name: 4-hydroxy-2-(2-methoxyphenyl)benzoic acid
• CAS No: 2060033-09-0
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD30488940
• CID: 5163682
• PubChem ID: 21651885
• Update Time: 2025-07-26

4-hydroxy-2-(2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 5-hydroxy-2'-methoxy-
• 4-hydroxy-2-(2-methoxyphenyl)benzoic acid

• MDL： MFCD30488940
• Inchi： 1S/C14H12O4/c1-18-13-5-3-2-4-10(13)12-8-9(15)6-7-11(12)14(16)17/h2-8,15H,1H3,(H,16,17)
• InChI Key： BEQZFEPIRZFVMX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC)=CC(O)=CC=C1C(O)=O

Additional information on 4-hydroxy-2-(2-methoxyphenyl)benzoic acid

Chemical Profile of 4-hydroxy-2-(2-methoxyphenyl)benzoic acid (CAS No. 2060033-09-0)

4-hydroxy-2-(2-methoxyphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2060033-09-0, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This benzoic acid derivative features a hydroxyl group at the 4-position and a methoxy-substituted phenyl ring at the 2-position, imparting unique chemical and biological properties that make it a subject of considerable interest in medicinal research.

The molecular structure of this compound consists of a central benzene ring substituted with a hydroxyl group and an ortho-methoxyphenyl group. This arrangement contributes to its solubility characteristics and potential interactions with biological targets. The presence of both hydroxyl and methoxy functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry and a potential precursor for more complex molecules.

In recent years, 4-hydroxy-2-(2-methoxyphenyl)benzoic acid has garnered attention in the field of drug discovery due to its structural similarity to naturally occurring polyphenols, which are known for their antioxidant and anti-inflammatory properties. Studies have begun to explore its pharmacological potential, particularly in the context of developing novel therapeutic agents for chronic diseases.

One of the most compelling areas of research involves the investigation of 4-hydroxy-2-(2-methoxyphenyl)benzoic acid as a candidate for modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Preliminary in vitro studies suggest that this compound may inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Furthermore, the structural motif of 4-hydroxy-2-(2-methoxyphenyl)benzoic acid exhibits potential binding affinity to various biological receptors and enzymes. This characteristic has led researchers to investigate its role in neuroprotective therapies. Oxidative stress and inflammation are recognized contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge free radicals, coupled with its anti-inflammatory effects, positions it as a promising candidate for neuroprotective drug development.

Another avenue of exploration involves the antimicrobial properties of 4-hydroxy-2-(2-methoxyphenyl)benzoic acid. Emerging resistant strains of bacteria pose a significant challenge to global health, necessitating the discovery of novel antimicrobial agents. The phenolic structure of this compound suggests potential activity against Gram-positive bacteria through disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

The synthesis of 4-hydroxy-2-(2-methoxyphenyl)benzoic acid has been optimized through various chemical methodologies, including classical organic synthesis techniques and modern catalytic processes. Advances in green chemistry have also enabled more sustainable routes to produce this compound, reducing waste generation and minimizing hazardous byproducts. These improvements are crucial for scaling up production while adhering to environmental regulations.

Evaluation of 4-hydroxy-2-(2-methoxyphenyl)benzoic acid in preclinical models has provided valuable insights into its biological activity. Animal studies have demonstrated reductions in inflammation markers and oxidative stress parameters following administration, reinforcing its therapeutic potential. Additionally, pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it may be suitable for oral administration.

The integration of computational chemistry techniques has further accelerated the investigation into 4-hydroxy-2-(2-methoxyphenyl)benzoic acid. Molecular docking simulations have been employed to predict binding interactions with target proteins, providing rational guidance for structure-activity relationship (SAR) studies. These computational approaches complement experimental efforts by identifying key residues involved in binding and suggesting modifications to enhance potency or selectivity.

In conclusion,4-hydroxy-2-(2-methoxyphenyl)benzoic acid (CAS No. 2060033-09-0) represents a compelling molecule with diverse pharmacological applications. Its unique structural features position it as a valuable scaffold for developing novel therapeutic agents targeting inflammation, neurodegeneration, and antimicrobial infections. Ongoing research continues to uncover new aspects of its biological activity and optimize synthetic methodologies for its production.